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Compound of Interest

Compound Name: Isobutyl cinnamate

Cat. No.: B085938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
isobutyl cinnamate, a compound of interest in various scientific and industrial applications.
The following sections detail its boiling point and solubility characteristics, supported by
established experimental methodologies.

Core Physical Properties of Isobutyl Cinnamate

Isobutyl cinnamate (C13H1602) is an ester recognized for its characteristic sweet, fruity, and
balsamic aroma.[1][2] It exists as a colorless to light yellow oily liquid at room temperature.[3]
Beyond its olfactory properties, a thorough understanding of its physical characteristics is
crucial for its application in research and development.

Quantitative Data Summary

The physical properties of isobutyl cinnamate are summarized in the table below, providing a
clear reference for its key quantitative attributes.
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Physical Property Value Conditions

- . at 760.00 mm Hg (atmospheric
Boiling Point 287 °C

pressure)

270-272°C (literature value)
271 °C (literature value)
145.00 °C at 13.00 mm Hg (reduced

pressure)
Solubility
In Water 25.75 mg/L at 25 °C (estimated)
Insoluble
In Organic Solvents Soluble Alcohol, fixed oils, ether
Miscible Ethanol

Experimental Protocols

The determination of the physical properties outlined above is conducted through standardized
laboratory procedures. The following sections provide detailed methodologies for assessing the
boiling point and solubility of isobutyl cinnamate.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] This property can be determined by several methods, including the micro-reflux
method, which is suitable for small sample volumes.[5][6]

Micro-Reflux Method for Boiling Point Determination
Apparatus:
o Small test tube (e.g., 150 mm diameter)

» Heating block or oil bath
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Hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer

Clamps and stand

Pasteur pipette
Procedure:

» Using a Pasteur pipette, introduce approximately 0.5 mL of isobutyl cinnamate into the test
tube, followed by the addition of a small magnetic stir bar.[6]

o Securely clamp the test tube within the heating block on the hot plate.

o Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid.[6]

o Activate the stirrer to ensure gentle and even heating.

o Gradually heat the sample, observing for the initiation of boiling and the subsequent
condensation of vapor on the cooler, upper walls of the test tube, creating a "reflux ring".[5]

e The thermometer bulb should be positioned at the level of this reflux ring to ensure an
accurate measurement of the vapor temperature.[6]

e The temperature at which the vapor and liquid are in equilibrium, indicated by a stable
reading on the thermometer as the liquid gently refluxes, is recorded as the boiling point.[6]

e Itis crucial to avoid overheating, which could lead to the sample boiling dry.[5]
2. Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[7]
The solubility of a liquid like isobutyl cinnamate in various solvents can be determined by the
following analytical method.
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Gravimetric Method for Solubility Determination
Apparatus:

e Analytical balance

e Thermostatic shaker or water bath

e Centrifuge

 Vials or flasks

o Micropipettes

o Evaporating dish

Procedure:

e Prepare a series of vials, each containing a known volume of the solvent of interest (e.qg.,
water, ethanol).

e Add an excess amount of isobutyl cinnamate to each vial to create a saturated solution.

o Seal the vials and place them in a thermostatic shaker or water bath set to a constant
temperature (e.g., 25 °C) to reach equilibrium. The time to reach equilibrium can vary and
may take several hours.[8]

 After equilibrium is achieved, the samples are centrifuged to separate the undissolved solute
from the saturated solution.

« A known volume of the clear, saturated supernatant is carefully extracted using a
micropipette and transferred to a pre-weighed evaporating dish.

e The solvent is evaporated from the dish under controlled conditions (e.g., in a fume hood or
under gentle heat) until only the dissolved isobutyl cinnamate remains.

e The evaporating dish is then reweighed. The difference in weight corresponds to the mass of
isobutyl cinnamate that was dissolved in the known volume of the solvent.
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e The solubility is then calculated and expressed in terms of mass per unit volume of solvent

(e.g., mg/L).

Visualization of Experimental Workflow

The logical flow of the experimental procedures for determining the physical properties of
isobutyl cinnamate is illustrated in the following diagram.
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Experimental Workflow for Determining Physical Properties of Isobutyl Cinnamate
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Caption: Workflow for determining the boiling point and solubility of isobutyl cinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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